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Compound of Interest

Compound Name: 6-fluoro-7-methyl-1H-indole

Cat. No.: B1337571

For researchers, scientists, and drug development professionals, the accurate identification of
chemical compounds is paramount. This document provides the key identifiers for 6-fluoro-7-
methyl-1H-indole and addresses the current landscape of publicly available technical data for
this compound.

Core Identification

For the compound 6-fluoro-7-methyl-1H-indole, the universally recognized identifiers are as

follows:
Identifier Value
CAS Number 57817-10-4[1]
IUPAC Name 6-fluoro-7-methyl-1H-indole[1]
Molecular Formula CoHsFN
Molecular Weight 149.16 g/mol [1]

Status of In-Depth Technical Data

Despite a comprehensive search of scientific literature and chemical databases, there is a
notable absence of in-depth technical data, including detailed experimental protocols,
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quantitative biological data, and specific signaling pathway information for 6-fluoro-7-methyl-
1H-indole.

While the broader class of fluorinated indoles is of significant interest in medicinal chemistry for
its potential applications in developing novel therapeutics, specific research pertaining to the 6-
fluoro-7-methyl-1H-indole isomer is not readily available in the public domain. General
synthesis methods for related fluoroindoles, such as the Fischer indole synthesis, have been
described, but specific protocols for this compound are not detailed.

Logical Workflow for Fluoroindole Synthesis

The synthesis of fluorinated indole derivatives, in general, often follows established synthetic
routes for indoles, with modifications to accommodate the specific precursors. A generalized
workflow for a common method like the Fischer indole synthesis is depicted below. It is
important to note that this is a representative workflow and not a validated protocol for 6-
fluoro-7-methyl-1H-indole.
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Generalized Fischer Indole Synthesis Workflow.

Conclusion

At present, the available information on 6-fluoro-7-methyl-1H-indole is limited to its
fundamental chemical identifiers. The absence of published research detailing its biological
activity, experimental applications, and associated signaling pathways prevents the compilation
of a comprehensive technical guide as initially requested. Researchers interested in this
specific compound would likely need to undertake novel synthesis and biological evaluation to

generate such data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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